9-benzyl-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-benzyl-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H25N5O2/c1-17-9-6-7-12-19(17)16-29-22(30)20-21(26(2)24(29)31)25-23-27(13-8-14-28(20)23)15-18-10-4-3-5-11-18/h3-7,9-12H,8,13-16H2,1-2H3
• InChI Key: BRRHHEDUCCMEEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3CCCN4CC5=CC=CC=C5)N(C2=O)C
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol
• CAS No.: 862208-66-0

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

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Physical and Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, density, and refractive index. It also includes studying the compound’s stability under various conditions.

Mechanism of Action

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Safety and Hazards

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